Cas no 1344701-85-4 (4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole)

4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole structure
1344701-85-4 structure
Product Name:4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole
CAS No:1344701-85-4
MF:C11H12FN3O
MW:221.230885505676
CID:5714941
PubChem ID:84686554
Update Time:2023-10-17

4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-(piperazin-1-yl)benzo[d]isoxazole
    • 4-Fluoro-3-piperazin-1-yl-benzo[d]isoxazole
    • 1344701-85-4
    • 1,2-Benzisoxazole, 4-fluoro-3-(1-piperazinyl)-
    • Inchi: 1S/C11H12FN3O/c12-8-2-1-3-9-10(8)11(14-16-9)15-6-4-13-5-7-15/h1-3,13H,4-7H2
    • InChI Key: VFUKITQQBWVZHM-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C(=NO2)N1CCNCC1

Computed Properties

  • Exact Mass: 221.09644018g/mol
  • Monoisotopic Mass: 221.09644018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.3Ų

Experimental Properties

  • Density: 1.285±0.06 g/cm3(Predicted)
  • Boiling Point: 391.0±32.0 °C(Predicted)
  • pka: 8.33±0.10(Predicted)
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